2-Amino-4-(4-methoxyphenyl)thiophene-3-carbonitrile

• IUPAC Name: 2-amino-4-(4-methoxyphenyl)thiophene-3-carbonitrile
• InChI: InChI=1S/C12H10N2OS/c1-15-9-4-2-8(3-5-9)11-7-16-12(14)10(11)6-13/h2-5,7H,14H2,1H3
• InChI Key: QNIPKTMXJFZLMN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CSC(=C2C#N)N
• Molecular Formula: C12H10N2OS
• DSSTOX Substance ID: DTXSID50588444
• Molecular Weight: 230.29 g/mol
• CAS No.: 86604-40-2

Description

2-Amino-4-(4-methoxyphenyl)thiophene-3-carbonitrile is a useful research compound. Its molecular formula is C12H10N2OS and its molecular weight is 230.29 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activity

A study by Puthran et al. (2019) discusses the synthesis of novel Schiff bases using derivatives of 2-Amino-4-(4-methoxyphenyl)thiophene-3-carbonitrile, which were then screened for antimicrobial activity. They found that certain derivatives exhibited excellent antimicrobial activity compared to others, highlighting the potential of these compounds in antimicrobial applications (Puthran et al., 2019).

Structural Characterization and Thermal Properties

Yildiz et al. (2017) investigated the structural characterization, electrochemical, photophysical, and thermal properties of thiophene-based imine compounds derived from this compound. Their findings contribute to understanding the properties of these compounds, which can be crucial for various scientific and industrial applications (Yildiz et al., 2017).

Synthesis of Pyrrolobenzo[b]thieno[1,4]diazepines

El-Kashef et al. (2007) detailed the synthesis of Pyrrolobenzo[b]thieno[1,4]diazepines from 2-Amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile. This work contributes to the field of organic synthesis and the development of new compounds with potential applications in medicinal chemistry (El-Kashef et al., 2007).

Antitubercular Agent Study

Obu et al. (2021) synthesized 2-amino-4-(4-aminophenyl)thiophene-3-carbonitrile and evaluated it as a potential anti-tubercular agent. The compound showed promising results in molecular docking simulations against Mycobacterium tuberculosis proteins, suggesting its potential in the treatment of tuberculosis (Obu et al., 2021).

Solvatochromic Behavior Study

Dappour et al. (2019) explored the solvatochromic behavior of certain bithiophene carbonitrile derivatives, contributing to the understanding of their photophysical properties, which is important for applications in fields like material science and optoelectronics (Dappour et al., 2019).

Future Directions

Thiophene derivatives have been the focus of many scientists due to their potential as biologically active compounds. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects. Therefore, the future research directions could involve exploring the biological activities and potential applications of “2-Amino-4-(4-methoxyphenyl)thiophene-3-carbonitrile”.

Mechanism of Action

Target of Action

Thiophene derivatives, which this compound is a part of, have been known to exhibit a variety of biological effects . For instance, suprofen, a 2-substituted thiophene, is a nonsteroidal anti-inflammatory drug . Another example is articaine, a 2,3,4-trisubstituent thiophene, used as a voltage-gated sodium channel blocker and dental anesthetic .

Mode of Action

Based on the properties of similar thiophene derivatives, it can be inferred that the compound may interact with its targets to induce a variety of biological effects .

Biochemical Pathways

Thiophene derivatives are known to be involved in a variety of biochemical processes .

Result of Action

Thiophene derivatives are known to exhibit a variety of pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties .

Biochemical Analysis

Biochemical Properties

2-Amino-4-(4-methoxyphenyl)thiophene-3-carbonitrile plays a significant role in biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. For instance, it has been shown to interact with enoyl-acyl carrier protein reductase (enoyl-ACP reductase), an enzyme involved in fatty acid synthesis . The interaction between this compound and enoyl-ACP reductase can inhibit the enzyme’s activity, thereby affecting fatty acid metabolism. Additionally, this compound can bind to various receptors and proteins, influencing their function and activity.

Cellular Effects

This compound has notable effects on different types of cells and cellular processes. It can influence cell signaling pathways, gene expression, and cellular metabolism. For example, this compound has been observed to modulate the activity of certain signaling pathways, such as the MAPK/ERK pathway, which is crucial for cell proliferation and differentiation . Furthermore, this compound can alter gene expression patterns, leading to changes in cellular functions and metabolic processes.

Molecular Mechanism

The molecular mechanism of this compound involves its binding interactions with biomolecules. This compound can act as an enzyme inhibitor, binding to the active sites of enzymes and preventing their normal function. For instance, its interaction with enoyl-ACP reductase inhibits the enzyme’s activity, leading to a decrease in fatty acid synthesis . Additionally, this compound can influence gene expression by binding to transcription factors or other regulatory proteins, thereby modulating the transcription of specific genes.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The stability and degradation of this compound are crucial factors that influence its long-term effects on cellular function. Studies have shown that this compound remains stable under certain conditions, but it can degrade over time, leading to a decrease in its efficacy . Long-term exposure to this compound in in vitro or in vivo studies has demonstrated its potential to cause sustained changes in cellular functions, including alterations in metabolic processes and gene expression.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, this compound can exhibit beneficial effects, such as modulating enzyme activity and influencing cellular metabolism. At higher doses, it may cause toxic or adverse effects. For instance, high doses of this compound have been associated with hepatotoxicity and other adverse effects in animal studies . It is essential to determine the optimal dosage to maximize the compound’s therapeutic potential while minimizing its toxic effects.

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors that play a role in metabolic processes. For example, this compound can affect the activity of enzymes involved in fatty acid metabolism, such as enoyl-ACP reductase . Additionally, this compound can influence metabolic flux and metabolite levels, leading to changes in cellular energy production and utilization.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are critical for its biological activity. This compound can be transported across cell membranes through specific transporters or binding proteins. Once inside the cell, it can localize to various cellular compartments, influencing its function and activity . The distribution of this compound within tissues can also affect its overall efficacy and potential therapeutic applications.

Subcellular Localization

The subcellular localization of this compound plays a crucial role in its activity and function. This compound can be directed to specific cellular compartments or organelles through targeting signals or post-translational modifications. For instance, it may localize to the mitochondria, where it can influence mitochondrial function and energy production . The subcellular localization of this compound can determine its specific effects on cellular processes and its potential therapeutic applications.